Cas no 2439-85-2 (N-Bromophthalimide)

• Product Name: N-Bromophthalimide
• CAS No: 2439-85-2
• MF: C₈H₄BrNO₂
• MW: 226.026861190796
• MDL: MFCD00005888
• CID: 84329
• PubChem ID: 87564597
• Update Time: 2025-10-29

N-Bromophthalimide Chemical and Physical Properties

Names and Identifiers

• 2-Bromoisoindoline-1,3-dione
• N-Bromophthalimide
• 2-bromoisoindole-1,3-dione
• N-bromoisoindole-1,3-dione
• NSC 3525
• 2-bromo-1h-isoindole-1,3(2h)-dione
• 1H-Isoindole-1,3(2H)-dione, 2-bromo-
• N-bromophtalimide
• N-Bromo Phthalimide
• NSC3525
• MARXMDRWROUXMD-UHFFFAOYSA-N
• 2-bromobenzo[c]azoline-1,3-dione
• STL268906
• 1817AB
• VZ33204
• FCH1321747
• TRA00
• J-015498
• SCHEMBL1771
• FT-0634283
• EINECS 219-467-9
• DTXSID70179136
• B1697
• UNII-8EC67S8PWW
• 8EC67S8PWW
• SY048359
• A817278
• 2439-85-2
• AI3-18212
• AKOS015836194
• NS00046936
• N-Bromophthalimide, 95%
• O12021
• NSC-3525
• CS-W013032
• MFCD00005888
• DB-046437
• DTXCID00101627

• MDL： MFCD00005888
• Inchi： 1S/C8H4BrNO2/c9-10-7(11)5-3-1-2-4-6(5)8(10)12/h1-4H
• InChI Key： MARXMDRWROUXMD-UHFFFAOYSA-N
• SMILES： BrN1C(C2C=CC=CC=2C1=O)=O
• BRN： 131211

Computed Properties

• Exact Mass: 224.94300
• Monoisotopic Mass: 224.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 37.4

Experimental Properties

• Color/Form: Whitish powder
• Density: 1.932±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 204.0 to 210.0 deg-C
• Boiling Point: 332.3°C at 760 mmHg
• Flash Point: 154.8 °C
• Refractive Index: 1.704
• Solubility: Very slightly soluble (0.84 g/l) (25 º C),
• PSA: 37.38000
• LogP: 1.53040
• Solubility: Not determined
• Sensitiveness: Moisture & Light Sensitive

N-Bromophthalimide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Bromophthalimide

Comprehensive Guide to N-Bromophthalimide (CAS No. 2439-85-2): Properties, Applications, and Industry Insights

N-Bromophthalimide (CAS No. 2439-85-2), a versatile organic compound, has garnered significant attention in synthetic chemistry and industrial applications. Known for its role as a selective brominating agent, this crystalline solid is widely utilized in pharmaceuticals, agrochemicals, and specialty chemical synthesis. With the rising demand for halogenated intermediates, N-Bromophthalimide offers a balanced reactivity profile, making it a preferred choice for researchers and manufacturers alike.

The molecular structure of N-Bromophthalimide features a phthalimide backbone with a bromine substituent, enabling unique electrophilic properties. Its CAS number 2439-85-2 serves as a critical identifier in regulatory documentation and safety databases. Recent studies highlight its efficiency in green chemistry applications, aligning with global trends toward sustainable synthesis methods. Users searching for "brominating agents for aromatic compounds" or "safe alternatives to molecular bromine" will find N-Bromophthalimide particularly relevant due to its controlled reactivity and reduced byproduct formation.

In pharmaceutical research, N-Bromophthalimide (CAS 2439-85-2) is employed in the synthesis of active pharmaceutical ingredients (APIs). Its ability to introduce bromine atoms under mild conditions addresses common challenges like over-bromination. Queries such as "how to brominate heterocycles efficiently" or "best reagents for selective bromination" often lead to discussions about this compound. Additionally, its stability at room temperature simplifies storage and handling compared to traditional bromine sources.

The agrochemical industry leverages N-Bromophthalimide for producing crop protection agents. Its compatibility with complex molecular frameworks makes it ideal for synthesizing brominated herbicides and fungicides. Environmental concerns have driven searches for "eco-friendly bromination methods," where this compound’s high atom economy and lower toxicity profile stand out. Analytical techniques like HPLC and NMR confirm its purity, ensuring reproducibility in large-scale applications.

Emerging trends in material science have expanded the utility of CAS 2439-85-2. Researchers exploring "halogenated polymers" or "flame-retardant additives" frequently investigate N-Bromophthalimide as a precursor. Its role in modifying polymer properties—such as thermal stability and UV resistance—has been documented in peer-reviewed journals. The compound’s solubility in common organic solvents (e.g., DMF, THF) further enhances its practicality.

From a commercial perspective, suppliers of N-Bromophthalimide emphasize compliance with international standards like REACH and ISO. Searches for "where to buy N-Bromophthalimide" or "2439-85-2 suppliers" reflect growing procurement needs. Quality benchmarks include ≥98% purity and rigorous impurity testing, catering to industries requiring high-grade reagents. Storage recommendations typically advise cool, dry conditions to prolong shelf life.

Ongoing research explores catalytic applications of N-Bromophthalimide, particularly in tandem reactions. Its use in "C-H functionalization" and "cross-coupling reactions" aligns with the demand for streamlined synthetic routes. As AI-driven drug discovery accelerates, the compound’s predictable reactivity supports computational modeling efforts. This intersection of traditional chemistry and modern technology underscores its enduring relevance.

In summary, N-Bromophthalimide (CAS No. 2439-85-2) bridges academic innovation and industrial practicality. Whether addressing queries about "bromination mechanisms" or "scalable halogenation processes," this compound remains a cornerstone in organic synthesis. Future advancements may unlock novel applications, solidifying its position in the chemical landscape.